Cas no 1268511-81-4 (7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine)
7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Chemical and Physical Properties
Names and Identifiers
-
- 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
- 5H-Pyrrolo[3,2-d]pyrimidine, 7-bromo-4-chloro-2,6-dimethyl-
-
- Inchi: 1S/C8H7BrClN3/c1-3-5(9)6-7(11-3)8(10)13-4(2)12-6/h11H,1-2H3
- InChI Key: YKJSBXVOMDPZKS-UHFFFAOYSA-N
- SMILES: C1(C)=NC(Cl)=C2NC(C)=C(Br)C2=N1
7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM333005-1g |
7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine |
1268511-81-4 | 95%+ | 1g |
$1744 | 2024-08-02 | |
| Chemenu | CM333005-1g |
7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine |
1268511-81-4 | 95%+ | 1g |
$2835 | 2021-08-18 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1149621-1g |
7-Bromo-4-chloro-2,6-dimethyl-5H-pyrrolo[3,2-d]pyrimidine |
1268511-81-4 | 98% | 1g |
¥15873.00 | 2024-08-09 |
7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
Additional information on 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine
Comprehensive Overview of 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 1268511-81-4)
The compound 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine (CAS No. 1268511-81-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolopyrimidine core substituted with bromo, chloro, and methyl groups, makes it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential in kinase inhibition, anticancer therapies, and as a building block for novel bioactive molecules.
In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their broad-spectrum biological activities. The 7-bromo-4-chloro-2,6-dimethyl variant, in particular, is frequently cited in patents related to JAK/STAT signaling pathway modulators—a hot topic in autoimmune disease and oncology research. Its CAS No. 1268511-81-4 is often searched alongside terms like "kinase inhibitor scaffolds" and "small molecule drug design," reflecting its relevance in modern medicinal chemistry.
From a synthetic chemistry perspective, the halogenated pyrrolopyrimidine framework of this compound offers multiple sites for further functionalization, enabling the creation of diverse libraries for high-throughput screening. The presence of both bromo and chloro substituents allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in fragment-based drug discovery. This aligns with the growing trend of "click chemistry" and "late-stage diversification" strategies in pharmaceutical R&D.
Environmental and regulatory considerations are also shaping the discourse around 1268511-81-4. With increasing emphasis on green chemistry, researchers are investigating solvent-free synthetic routes and catalytic methods to produce such intermediates with reduced waste. Searches for "sustainable heterocyclic synthesis" often intersect with discussions about this compound, highlighting its role in eco-friendly innovation.
Analytical characterization of 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine typically involves advanced techniques like LC-MS, NMR (1H/13C), and X-ray crystallography—topics frequently queried by quality control specialists. The compound’s stability under various pH conditions and thermal properties are also subjects of technical forums, addressing concerns about storage and handling in industrial settings.
Market trends indicate rising interest in pyrrolopyrimidine-based APIs, driven by their efficacy in targeted therapies. As precision medicine gains traction, the demand for structurally nuanced intermediates like CAS 1268511-81-4 is projected to grow, particularly in oncology and inflammation-related drug pipelines. This aligns with frequent search queries such as "next-generation kinase inhibitors" and "scaffold hopping in drug design."
In summary, 7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine exemplifies the intersection of synthetic utility and therapeutic potential. Its CAS No. 1268511-81-4 serves as a keystone identifier for researchers navigating the expanding landscape of heterocyclic chemistry, while its applications continue to evolve alongside cutting-edge biomedical advancements.
1268511-81-4 (7-bromo-4-chloro-2,6-dimethyl-5H-Pyrrolo[3,2-d]pyrimidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)